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Core Relaxation and Crystallization Data

The table below summarizes the quantitative data for Biclotymel's relaxation dynamics and crystallization
kinetics [1] [2] [3].

Parameter Symbol Value Significancel/lmplication

Glass Transition (T_9) (290 \pm 1\ \text{K} ) (( The critical temperature below which

Temperature \approx 17"\circ\text{C})) the amorphous solid is stable.

Kinetic Fragility (m) (86 \pm 13) Classifies Biclotymol as a "relatively

Index fragile" glass-former [2].

Primary (a) - VFT temperature Cooperative, collective molecular

Relaxation dependence motions responsible for the glass
transition.

Secondary - Observed Intramolecular dynamic process of the

Relaxation flexible Biclotymol molecule [1] [2].

Avrami Exponent (n) (\approx 2) Indicates one-dimensional growth of

needle-like crystallites [2].
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Parameter Symbol Value Significancellmplication
Activation Barrier (E_a) (1115 \pm 22\ The energy barrier that must be
for Crystallization \text{kJ-mol}{-1}) overcome for crystallization to initiate.

Experimental Methodology

The primary data was obtained using Broadband Dielectric Spectroscopy (BDS). Here is a detailed

workflow of the key experimental protocol [2]:
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Dielectric Spectroscopy Workflow for Biclotymol Analysis

e Material: Biclotymol powder of medicinal grade was used as received [2].

¢ Instrumentation: A Novocontrol Alpha-Analyzer was used for dielectric measurements. The
sample was placed in a parallel-plate capacitor cell and subjected to a sinusoidal oscillating voltage
across a frequency range (typically from 0.1 Hz to 1 MHz for such studies). The complex permittivity
((\epsilon™* = \epsilon' - i\epsilon™)) was measured as a function of frequency and temperature [2].

o Temperature Protocol: Measurements were performed in a temperature-controlled nitrogen
atmosphere. The crystallization kinetics were specifically measured at four different temperatures
above (T_g) [1] [2].

e Data Analysis:

o Relaxation Dynamics: The primary (a) relaxation was analyzed using the Vogel-Fulcher-
Tammann (VFT) equation to describe its temperature dependence and extract the fragility
index, (m) [1] [2].

o Crystallization Kinetics: The time-dependent decay of the dielectric permittivity due to
crystallization was fitted with the Avrami equation to determine the exponent ( n) and the
crystallization time constant. The activation energy ( E_a ) was obtained from the temperature
dependence of this time constant [2].

Implications for Drug Development

The relaxation dynamics and crystallization kinetics of an amorphous API are critical for predicting its

physical stability during storage [4].

¢ Fragile Glass-Former: A fragility index of ~86 suggests that Biclotymol's molecular mobility
increases rapidly just above its ( T_g ). This means that strict temperature control during storage
is crucial. Storing the drug even slightly above 17°C could lead to a sharp increase in molecular
mobility, potentially triggering crystallization and compromising the product's solubility and
bioavailability [2].

e Crystallization Mechanism: The one-dimensional (needle-like) growth with a constant nucleation
rate provides a specific model for how Biclotymol recrystallizes. This information is vital for
formulators seeking to design effective amorphous solid dispersions (ASDs) that can physically
inhibit this particular growth mechanism, for instance, by using selected polymers [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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